5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(2-chlorophenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H7ClN2OS/c13-9-4-2-1-3-7(9)8-5-17-12-10(8)11(16)14-6-15-12/h1-6H,(H,14,15,16)
• InChI Key: ZGTUWZQRQNPASB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC3=C2C(=O)NC=N3)Cl
• Molecular Formula: C12H7ClN2OS
• Molecular Weight: 262.72 g/mol

Description

5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. CPI-444 has been shown to have potential therapeutic effects in the treatment of cancer and other diseases.

Mechanism of Action

5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one acts as an antagonist of the adenosine A2A receptor. Adenosine is a molecule that is produced in response to tissue damage and inflammation. It acts as a signaling molecule that can either promote or inhibit inflammation, depending on the context. The A2A receptor is one of several adenosine receptors that are expressed on immune cells. When activated, the A2A receptor inhibits the activity of immune cells, thereby dampening the immune response. By blocking the A2A receptor, 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one enhances the activity of immune cells, leading to increased antitumor activity.
Biochemical and Physiological Effects:
5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been shown to have several biochemical and physiological effects. In preclinical models of cancer, 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been shown to reduce tumor growth and metastasis. 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one has also been shown to enhance the activity of immune cells, leading to increased antitumor activity. Additionally, 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of other diseases, such as autoimmune disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is that it has been extensively studied in preclinical models of cancer and other diseases. This means that there is a large body of data available on its mechanism of action, efficacy, and safety. Additionally, 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a small molecule inhibitor, which makes it relatively easy to synthesize and modify. However, one limitation of using 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is that it may not accurately reflect the complexity of the human immune system. Additionally, there may be differences in the way that 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one interacts with immune cells in different animal models, which could affect its efficacy and safety.

Future Directions

There are several future directions for the study of 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one. One area of research is the development of combination therapies that include 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one and other immune checkpoint inhibitors. Another area of research is the identification of biomarkers that can predict which patients are most likely to benefit from treatment with 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one. Additionally, there is interest in exploring the use of 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Finally, there is ongoing research into the development of new small molecule inhibitors that target other adenosine receptors, which could have therapeutic potential in a variety of diseases.

Synthesis Methods

The synthesis of 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one involves several steps. The first step is the preparation of 2-chlorophenylacetic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 2-amino-3-thiophenecarbonitrile to form the thienopyrimidine ring system. The resulting compound is then subjected to a series of reactions to form the final product, 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one.

Scientific Research Applications

5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied in preclinical models of cancer and other diseases. In these studies, 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been shown to have potent antitumor activity, both as a single agent and in combination with other therapies. 5-(2-chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one has also been shown to enhance the activity of immune checkpoint inhibitors, which are a new class of cancer therapies that work by releasing the brakes on the immune system.